Chlorpromazine N-Oxide
Chlorpromazine N-Oxide
Chlorpromazine N-oxide is an organochlorine compound that is chlorpromazine in which the acyclic tertiary amino group has been converted into the corresponding N-oxide. It has a role as a metabolite. It is an organochlorine compound, a member of phenothiazines and a tertiary amine oxide. It derives from a chlorpromazine.
Chlorpromazine-N-oxide belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Chlorpromazine-N-oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Chlorpromazine-N-oxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, chlorpromazine-N-oxide is primarily located in the cytoplasm and membrane (predicted from logP). Chlorpromazine-N-oxide can be converted into chlorpromazine.
Chlorpromazine-N-oxide belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Chlorpromazine-N-oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Chlorpromazine-N-oxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, chlorpromazine-N-oxide is primarily located in the cytoplasm and membrane (predicted from logP). Chlorpromazine-N-oxide can be converted into chlorpromazine.
Brand Name:
Vulcanchem
CAS No.:
1672-76-0
VCID:
VC0195723
InChI:
InChI=1S/C17H19ClN2OS/c1-20(2,21)11-5-10-19-14-6-3-4-7-16(14)22-17-9-8-13(18)12-15(17)19/h3-4,6-9,12H,5,10-11H2,1-2H3
SMILES:
C[N+](C)(CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)[O-]
Molecular Formula:
C17H19ClN2OS
Molecular Weight:
334.9 g/mol
Chlorpromazine N-Oxide
CAS No.: 1672-76-0
Impurities
VCID: VC0195723
Molecular Formula: C17H19ClN2OS
Molecular Weight: 334.9 g/mol
Purity: > 95%
CAS No. | 1672-76-0 |
---|---|
Product Name | Chlorpromazine N-Oxide |
Molecular Formula | C17H19ClN2OS |
Molecular Weight | 334.9 g/mol |
IUPAC Name | 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine oxide |
Standard InChI | InChI=1S/C17H19ClN2OS/c1-20(2,21)11-5-10-19-14-6-3-4-7-16(14)22-17-9-8-13(18)12-15(17)19/h3-4,6-9,12H,5,10-11H2,1-2H3 |
Standard InChIKey | LFDFWIIFGRXCFR-UHFFFAOYSA-N |
SMILES | C[N+](C)(CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)[O-] |
Canonical SMILES | C[N+](C)(CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)[O-] |
Description | Chlorpromazine N-oxide is an organochlorine compound that is chlorpromazine in which the acyclic tertiary amino group has been converted into the corresponding N-oxide. It has a role as a metabolite. It is an organochlorine compound, a member of phenothiazines and a tertiary amine oxide. It derives from a chlorpromazine. Chlorpromazine-N-oxide belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Chlorpromazine-N-oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Chlorpromazine-N-oxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, chlorpromazine-N-oxide is primarily located in the cytoplasm and membrane (predicted from logP). Chlorpromazine-N-oxide can be converted into chlorpromazine. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | chlorpromazine N-oxide |
PubChem Compound | 443037 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume